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Compound of Interest

Compound Name: Lesinurad

Cat. No.: B10764080 Get Quote

Technical Support Center: Lesinurad Stock
Solutions
This guide provides troubleshooting and frequently asked questions (FAQs) for researchers,

scientists, and drug development professionals experiencing precipitation issues with high-

concentration Lesinurad stock solutions.

Part 1: Frequently Asked Questions (FAQs)
Q1: Why is my Lesinurad precipitating out of my DMSO stock solution?

A1: Lesinurad is a weakly acidic molecule with very low aqueous solubility (0.00779 mg/mL).

[1] While it is highly soluble in DMSO (up to 80 mg/mL), its solubility is fundamentally linked to

its ionization state, which is governed by the pH of the solution.[2][3] Lesinurad has a

strongest acidic pKa of approximately 3.13.[1] This means that at a neutral pH, the molecule is

predominantly in its non-ionized, less soluble form. When a concentrated DMSO stock is

diluted into an aqueous buffer (like cell culture media), the localized DMSO concentration drops

rapidly, and the pH of the surrounding aqueous environment dominates. If the buffer pH is not

significantly above the pKa, the Lesinurad will convert to its less soluble form and precipitate.

Q2: What are the key physicochemical properties of Lesinurad I should be aware of?
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A2: Understanding Lesinurad's properties is crucial for troubleshooting. Key values are

summarized in the table below. The low pKa and poor water solubility are the primary drivers of

precipitation issues.

Property Value Source

Molecular Formula C₁₇H₁₄BrN₃O₂S [4]

Molar Mass 404.28 g/mol [4]

Strongest Acidic pKa 3.13 [1]

Water Solubility
0.00779 mg/mL (practically

insoluble)
[1]

DMSO Solubility ~80 mg/mL (~198 mM) [2][3]

Ethanol Solubility ~54 mg/mL (~134 mM) [2]

Plasma Protein Binding >98% (mainly albumin) [1][4]

Q3: Can I just sonicate the solution to get the precipitate back into solution?

A3: Sonication can be a temporary fix to redissolve a precipitate by breaking up larger crystals

and increasing the kinetic energy of the system.[5] However, it does not address the underlying

thermodynamic insolubility. If the solution is supersaturated, the precipitate will likely reappear

over time, especially upon storage or further dilution. While some suppliers recommend

sonication for initial dissolution, it is not a long-term solution for a stock that has already

precipitated.[5]

Part 2: Troubleshooting Guide
This section provides a step-by-step approach to resolving Lesinurad precipitation.

Troubleshooting Workflow
The following diagram outlines the decision-making process when encountering precipitation in

your Lesinurad stock solution.
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Precipitation Observed
in Lesinurad Stock

Is the concentration >50 mM in pure DMSO?

Dilute stock to ≤50 mM with fresh, anhydrous DMSO.

Yes

Was the stock diluted
in an aqueous buffer?

No

Precipitation is likely due to low pH.
Proceed to pH adjustment protocol.

Yes

How was the stock stored?

No (Pure DMSO)

Go to Protocol 1:
Preparation of pH-Adjusted Stock

Precipitation due to freeze-thaw cycles or water absorption.
Prepare fresh stock.

Room temp or
multiple freeze-thaws

Stock may be unstable.
Consider preparing fresh and using immediately.

Properly at -20°C
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Low pH (e.g., < 4)

High pH (e.g., > 7)

Lesinurad (Protonated)
R-COOH

Poorly Water Soluble
(Precipitates)

Lesinurad Salt (Deprotonated)
R-COO⁻ Na⁺

Highly Water Soluble
(Stays in Solution)

  Add Base (e.g., NaOH)     Add Acid (e.g., HCl)  

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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